molecular formula C14H22NO6P B8534968 (4-Methoxyphenyl)methyl amino(diethoxyphosphoryl)acetate CAS No. 50917-86-7

(4-Methoxyphenyl)methyl amino(diethoxyphosphoryl)acetate

Cat. No.: B8534968
CAS No.: 50917-86-7
M. Wt: 331.30 g/mol
InChI Key: GEGJXVZGTAUMCO-UHFFFAOYSA-N
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Description

(4-Methoxyphenyl)methyl amino(diethoxyphosphoryl)acetate is a useful research compound. Its molecular formula is C14H22NO6P and its molecular weight is 331.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

50917-86-7

Molecular Formula

C14H22NO6P

Molecular Weight

331.30 g/mol

IUPAC Name

(4-methoxyphenyl)methyl 2-amino-2-diethoxyphosphorylacetate

InChI

InChI=1S/C14H22NO6P/c1-4-20-22(17,21-5-2)13(15)14(16)19-10-11-6-8-12(18-3)9-7-11/h6-9,13H,4-5,10,15H2,1-3H3

InChI Key

GEGJXVZGTAUMCO-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C(C(=O)OCC1=CC=C(C=C1)OC)N)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 16.4 g. of p-methoxybenzyl N-benzylidene-α-amino-diethylphosphonoacetate in 100 ml. of ether is added over 30 minutes with stirring to a solution of 8.25 g. of p-toluenesulfonic acid monohydrate in 150 ml. of ether. To the reaction mixture is added 60 ml. of cyclohexane and the solvent layer is separated by decantation. The residue is washed with additional 2:1 ether-cyclohexane and is again decanted. The resulting oil is dissolved in about 25 ml. of 1 M dipotassium phosphate (final pH about 7), and this solution is extracted 4 times with methylene chloride. The methylene chloride solution is then dried with magnesium sulfate, filtered and evaporated to give 12 g. of p-methoxybenzyl α-amino-diethylaminophosphonoacetate as an orange oily product. ir (neat) μ: 2.95 (NH), 5.75 (C=O), and 9.75 (P--O); nmr (CDCl3) τ: 8.73 (t, 6, J=7Hz, CH2CH3), 8.12 (s, 2, NH2), 6.18 (s, 3, ArOCH3), 6.03 (d, 1, J=21Hz, CH), 5.86 (p, 4, J=7Hz, CH2CH3), 4.80 (s, 2, ArCH2), 3.11 (d, 2, J=8Hz, arH), and 2.64 (d, 2, J=8Hz, ArH).
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p-methoxybenzyl N-benzylidene-α-amino-diethylphosphonoacetate
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p-methoxybenzyl α-amino-diethylaminophosphonoacetate
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ArOCH3
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ArH
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